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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for (2-Bromo-6-fluorophenyl)methanol (CAS No. 261723-33-
5). The information herein is intended to support laboratory safety protocols and risk
assessment in research and development settings.

Chemical Identification and Properties

(2-Bromo-6-fluorophenyl)methanol is a halogenated aromatic alcohol used as an
intermediate in organic synthesis, particularly in the development of pharmaceutical
compounds.
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Identifier

Value

Chemical Name

(2-Bromo-6-fluorophenyl)methanol

Synonyms

2-Bromo-6-fluorobenzyl alcohol

CAS Number

261723-33-5[1][2]

Molecular Formula

C7HeBrFO[2][3][4]

Molecular Weight

205.02 g/mol [2][3][5]

Physical Form

White to yellow solid[1]

InChl Key

HHGJENWYHVFPSA-UHFFFAOYSA-N[1]

Physical & Chemical Properties Value

Melting Point 40-60 °C[6]

Boiling Point 256.7 £ 25.0 °C (Predicted)[6]
Density 1.658 + 0.06 g/cm3 (Predicted)[6]
pKa 13.47 + 0.10 (Predicted)[6]

Storage Temperature

Room Temperature, sealed in a dry

environment[1][5][6]

Hazard Identification and Classification

(2-Bromo-6-fluorophenyl)methanol is classified as hazardous under the Globally
Harmonized System (GHS). The primary hazards are related to acute toxicity and irritation.
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GHS Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1][7]

Skin Irritation H315 Causes skin irritation[1][7]

o Causes serious eye irritation[1]
Eye Irritation H319
[7]
N o May cause respiratory

Specific Target Organ Toxicity H335

irritation[1][7]

Signal Word:Warning[1][7]
GHS Pictogram:

o ralt text
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Hazard Identification for (2-Bromo-6-fluorophenyl)methanol

GHS Hazard Statements

H335

May cause respiratory irritation
A

H319
Causes serious eye irritation

{ (2-Bromo-6-fluorophenyl)methanol | CAS: 261723-33-5 —J

4
H315

Causes skin irritation

H302
| Harmful if swallowed

Click to download full resolution via product page

GHS Hazard Statement Relationships.

Toxicological Information

To date, specific quantitative toxicological data, such as LD50 (median lethal dose) values for
oral, dermal, or inhalation routes, have not been thoroughly investigated or are not publicly

available for (2-Bromo-6-fluorophenyl)methanol. The hazard classification is based on data
from similar chemical structures and predictive toxicology. The primary toxicological concerns
are irritation to the skin, eyes, and respiratory system, and moderate acute toxicity if ingested.
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Handling, Storage, and Personal Protective

Equipment (PPE)

Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure laboratory safety.

Handling:

e Handle only in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin and eyes.

¢ Avoid formation of dust and aerosols.

e Do not eat, drink, or smoke when using this product.

» Wash hands thoroughly after handling.

o Keep away from open flames, hot surfaces, and sources of ignition.

Storage:

o Keep container tightly closed in a dry and well-ventilated place.

e Store at room temperature.

e Incompatible materials include strong oxidizing agents, bases, alcohols, amines, and metals.

Personal Protective Equipment (PPE)

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved goggles.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber). A

lab coat or other protective clothing is required.

Respiratory Protection

For operations generating dust, use a
NIOSH/MSHA or European Standard EN 149

approved respirator.
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First-Aid and Emergency Procedures

Immediate and appropriate first-aid measures are essential in case of accidental exposure.

Exposure Occurs

Roug of Expoé\{e
= B i

if skin irritation occurs... If eye irritation persists...

/ / Immediate Actions\\ \
e R E i Rinse cautiously with water for several minutes. Move person to fresh air. Do NOT induce vomiting.
Wash skin with plenty of so and?r‘laler Remove contact lenses, if present and easy to do. If not breathing, give artificial respiration. Rinse mouth with water.
P! ap . Continue rinsing for at least 15 minutes. If breathing is difficult, give oxygen. Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
Show SDS to the doctor.

Click to download full resolution via product page
First-Aid Decision Workflow.

Fire-Fighting Measures:

« Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

¢ Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, hydrogen
bromide, and hydrogen fluoride gas.
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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Spill Detected

For solid spill:
Sweep up and shovel.
Avoid generating dust.

Collect in suitable, closed containers
for disposal.

Clean spill area thoroughly.

Dispose of waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Workflow for Handling an Accidental Spill.
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Experimental Protocols

While detailed toxicological experimental protocols are not publicly available, a general
synthesis procedure has been described in patent literature. This provides insight into the
chemical's reactivity and handling on a laboratory scale.

General Procedure for the Synthesis of (2-Bromo-6-fluorophenyl)methanol from 2-Bromo-6-
fluorobenzaldehyde:

A solution of 2-bromo-6-fluorobenzaldehyde (e.g., 1.60 kg, 7.91 mol) is prepared in methanol
(14 L) and cooled to 0 °C.

e Sodium borohydride (e.g., 284 g, 7.93 mol) is added portion-wise to the solution, controlling
the rate of addition to manage the exothermic reaction and gas evolution.

 After the reaction is complete (approx. 15 minutes), it is quenched with water (500 mL).
e The reaction mixture is concentrated to yield a crude oil.

e The oil is dissolved in ethyl acetate (6 L) and washed with water (3 L).

e The aqueous layer is back-extracted with ethyl acetate (1 L).

e The combined organic phases are washed with brine (2 L), dried over anhydrous sodium
sulfate, filtered, and concentrated to yield (2-Bromo-6-fluorophenyl)methanol.[2][6]

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. Waste material must be disposed of by a licensed waste disposal company.
Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a formal risk assessment or the full Safety Data Sheet
(SDS) provided by the supplier. Always consult the most current SDS for this product before
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

